Cas no 1099610-35-1 (Ethyl 3-[(2-methylcyclohexyl)amino]propanoate)
Ethyl 3-[(2-methylcyclohexyl)amino]propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-[(2-methylcyclohexyl)amino]propanoate
- Ethyl 3-[(2-methylcyclohexyl)amino]propanoate
-
- MDL: MFCD11651176
- Inchi: 1S/C12H23NO2/c1-3-15-12(14)8-9-13-11-7-5-4-6-10(11)2/h10-11,13H,3-9H2,1-2H3
- InChI Key: XKHGOPJHZZPKGU-UHFFFAOYSA-N
- SMILES: O(CC)C(CCNC1CCCCC1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 194
- Topological Polar Surface Area: 38.3
Ethyl 3-[(2-methylcyclohexyl)amino]propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB420395-1 g |
Ethyl 3-[(2-methylcyclohexyl)amino]propanoate |
1099610-35-1 | 1g |
€168.80 | 2022-06-10 | ||
| abcr | AB420395-5 g |
Ethyl 3-[(2-methylcyclohexyl)amino]propanoate |
1099610-35-1 | 5g |
€310.80 | 2022-06-10 | ||
| abcr | AB420395-10 g |
Ethyl 3-[(2-methylcyclohexyl)amino]propanoate |
1099610-35-1 | 10g |
€424.40 | 2022-06-10 | ||
| abcr | AB420395-25 g |
Ethyl 3-[(2-methylcyclohexyl)amino]propanoate |
1099610-35-1 | 25g |
€609.00 | 2022-06-10 | ||
| abcr | AB420395-1g |
Ethyl 3-[(2-methylcyclohexyl)amino]propanoate; . |
1099610-35-1 | 1g |
€467.00 | 2024-04-20 | ||
| abcr | AB420395-5g |
Ethyl 3-[(2-methylcyclohexyl)amino]propanoate; . |
1099610-35-1 | 5g |
€722.60 | 2024-04-20 | ||
| abcr | AB420395-10g |
Ethyl 3-[(2-methylcyclohexyl)amino]propanoate; . |
1099610-35-1 | 10g |
€935.60 | 2024-04-20 | ||
| abcr | AB420395-25g |
Ethyl 3-[(2-methylcyclohexyl)amino]propanoate; . |
1099610-35-1 | 25g |
€1361.60 | 2024-04-20 | ||
| A2B Chem LLC | AJ24071-1g |
ethyl 3-[(2-methylcyclohexyl)amino]propanoate |
1099610-35-1 | 95+% | 1g |
$830.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24071-2g |
ethyl 3-[(2-methylcyclohexyl)amino]propanoate |
1099610-35-1 | 95+% | 2g |
$1067.00 | 2024-04-20 |
Ethyl 3-[(2-methylcyclohexyl)amino]propanoate Related Literature
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on Ethyl 3-[(2-methylcyclohexyl)amino]propanoate
Recent Advances in the Study of Ethyl 3-[(2-methylcyclohexyl)amino]propanoate (CAS: 1099610-35-1)
Ethyl 3-[(2-methylcyclohexyl)amino]propanoate (CAS: 1099610-35-1) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of its pharmacological properties and synthetic pathways. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific endeavors.
The compound's structure, featuring a 2-methylcyclohexylamino moiety linked to an ethyl propanoate group, suggests potential bioactivity that could be harnessed for therapeutic purposes. Recent publications have investigated its role as a precursor or intermediate in the synthesis of more complex molecules with targeted biological effects. For instance, studies have examined its utility in the development of novel analgesics or anti-inflammatory agents, leveraging its unique chemical properties.
One of the key areas of focus in recent research has been the optimization of synthetic routes for Ethyl 3-[(2-methylcyclohexyl)amino]propanoate. Advances in catalytic methods and green chemistry approaches have been reported, aiming to improve yield and reduce environmental impact. These developments are critical for scaling up production in pharmaceutical applications, where efficiency and sustainability are paramount.
In addition to synthetic chemistry, pharmacological studies have begun to explore the compound's mechanism of action. Preliminary in vitro and in vivo experiments suggest that it may interact with specific biological targets, such as neurotransmitter receptors or enzymes involved in inflammatory pathways. These findings open new avenues for further investigation, particularly in the context of neurological or inflammatory disorders.
Despite these promising developments, challenges remain in fully characterizing the compound's safety profile and pharmacokinetics. Ongoing research is addressing these gaps, with recent studies employing advanced analytical techniques to assess its stability, bioavailability, and potential toxicity. Such data are essential for advancing the compound from the laboratory to clinical applications.
In conclusion, Ethyl 3-[(2-methylcyclohexyl)amino]propanoate (CAS: 1099610-35-1) represents a promising area of research in chemical biology and drug development. Its unique structural features and emerging pharmacological properties make it a compound of significant interest. Future studies will likely focus on refining synthetic methods, elucidating its biological mechanisms, and exploring its therapeutic potential in greater depth.
1099610-35-1 (Ethyl 3-[(2-methylcyclohexyl)amino]propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)